Cas no 331943-04-5 (N-De(4-sulfonamidophenyl)-N’-(4-sulfonamidophenyl) Celecoxib)
331943-04-5 structure
Product Name:N-De(4-sulfonamidophenyl)-N’-(4-sulfonamidophenyl) Celecoxib
CAS No:331943-04-5
MF:C17H14F3N3O2S
MW:381.372172832489
CID:836194
PubChem ID:9951856
Update Time:2025-04-19
N-De(4-sulfonamidophenyl)-N’-(4-sulfonamidophenyl) Celecoxib Chemical and Physical Properties
Names and Identifiers
-
- Isocelecoxib
- N-De(4-sulfonamidophenyl)-N’-(4-sulfonamidophenyl) Celecoxib
- Celecoxib Related Compound B
- N-De(4-sulfonamidophenyl)-N'-(4-sulfonamidophenyl) Celecoxib
- N-De(4-sulfonamidophenyl)-N\'-(4-sulfonamidophenyl) Celecoxib
- 4-[3-(4-Methylphenyl)-5-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide
- 4-[3-(4-methylphenyl)-5-(trifluoromethyl)pyrazol-1-yl]benzenesulfonamide
- Celecoxib impurity B
- BCP34326
- CELECOXIB IMPURITY B [EP IMPURITY]
- DTXSID10433269
- NR89ESB5UB
- N-De(4-sulfonamidophenyl)-N'-[4-sulfonamido(phenyl-d4)]Celecoxib
- DS-015772
- Celecoxib regio Isomer;Celecoxib Impurity B
- Benzenesulfonamide, 4-[3-(4-methylphenyl)-5-(trifluoromethyl)-1H-pyrazol-1-yl]-; Celecoxib Imp. B (EP); Celecoxib RC B (USP); Celecoxib Related Compound B; Celecoxib Impurity B
- 4-(3-(4-Methylphenyl)-5-(trifluoromethyl)-1H-pyrazol-1-yl)benzenesulfonamide
- LGIMTMFJBCXYRP-UHFFFAOYSA-N
- Celecoxib EP Impurity B
- SCHEMBL13236931
- 4-(3-(p-Tolyl)-5-(trifluoromethyl)-1H-pyrazol-1-yl)benzenesulfonamide
- UNII-NR89ESB5UB
- 331943-04-5
- AGN-PC-0MW7W5
- Benzenesulfonamide, 4-(3-(4-methylphenyl)-5-(trifluoromethyl)-1H-pyrazol-1-yl)-
- 4-[3-(4-METHYLPHENYL)-5- (TRIFLUOROMETHYL)- 1H-PYRAZOL-1-YL] BENZENESULFONAMIDE
-
- Inchi: 1S/C17H14F3N3O2S/c1-11-2-4-12(5-3-11)15-10-16(17(18,19)20)23(22-15)13-6-8-14(9-7-13)26(21,24)25/h2-10H,1H3,(H2,21,24,25)
- InChI Key: LGIMTMFJBCXYRP-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)N1C(C(F)(F)F)=CC(C2C=CC(C)=CC=2)=N1)(N)(=O)=O
Computed Properties
- Exact Mass: 381.07600
- Monoisotopic Mass: 381.07588236g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 577
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 86.4Ų
Experimental Properties
- PSA: 86.36000
- LogP: 5.29500
N-De(4-sulfonamidophenyl)-N’-(4-sulfonamidophenyl) Celecoxib Security Information
- Hazardous Material transportation number:NONH for all modes of transport
N-De(4-sulfonamidophenyl)-N’-(4-sulfonamidophenyl) Celecoxib Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | Y0001447 |
N-De(4-sulfonamidophenyl)-N’-(4-sulfonamidophenyl) Celecoxib |
331943-04-5 | European Pharmacopoeia (EP) Reference Standard | ¥2654.27 | 2022-02-23 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 1098526-10MG |
Celecoxib Related Compound B |
331943-04-5 | 10mg |
¥10443.6 | 2024-12-26 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 1098526-10MG |
331943-04-5 | 10MG |
¥14114.48 | 2023-01-05 | |||
| TRC | D297915-10mg |
N-De(4-sulfonamidophenyl)-N’-(4-sulfonamidophenyl) Celecoxib |
331943-04-5 | 10mg |
$ 155.00 | 2023-09-08 | ||
| TRC | D297915-20mg |
N-De(4-sulfonamidophenyl)-N’-(4-sulfonamidophenyl) Celecoxib |
331943-04-5 | 20mg |
$244.00 | 2023-05-18 | ||
| TRC | D297915-50mg |
N-De(4-sulfonamidophenyl)-N’-(4-sulfonamidophenyl) Celecoxib |
331943-04-5 | 50mg |
$ 351.00 | 2023-09-08 | ||
| TRC | D297915-100mg |
N-De(4-sulfonamidophenyl)-N’-(4-sulfonamidophenyl) Celecoxib |
331943-04-5 | 100mg |
$ 577.00 | 2023-09-08 | ||
| TRC | D297915-250mg |
N-De(4-sulfonamidophenyl)-N’-(4-sulfonamidophenyl) Celecoxib |
331943-04-5 | 250mg |
$1007.00 | 2023-05-18 | ||
| TRC | D297915-500mg |
N-De(4-sulfonamidophenyl)-N’-(4-sulfonamidophenyl) Celecoxib |
331943-04-5 | 500mg |
$1476.00 | 2023-05-18 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | Y0001447 |
331943-04-5 | ¥1556.7 | 2023-01-13 |
N-De(4-sulfonamidophenyl)-N’-(4-sulfonamidophenyl) Celecoxib Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
331943-04-5 (N-De(4-sulfonamidophenyl)-N’-(4-sulfonamidophenyl) Celecoxib) Related Products
- 544686-21-7(Celecoxib-d)
- 170571-00-3(Hydroxy Celecoxib)
- 169590-42-5(Celecoxib)
- 170570-01-1(4-Desmethyl-3-methyl Celecoxib)
- 170569-87-6(Desmethyl Celecoxib)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk